Cas no 2227693-37-8 ((1S)-3-amino-1-(3-methanesulfonylphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-methanesulfonylphenyl)propan-1-ol
• CAS No: 2227693-37-8
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6286669
• PubChem ID: 96802249
• Update Time: 2025-05-23

(1S)-3-amino-1-(3-methanesulfonylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3-methanesulfonylphenyl)propan-1-ol
• EN300-2004822
• 2227693-37-8

• Inchi： 1S/C10H15NO3S/c1-15(13,14)9-4-2-3-8(7-9)10(12)5-6-11/h2-4,7,10,12H,5-6,11H2,1H3/t10-/m0/s1
• InChI Key： PVDBWXLUEUKQSJ-JTQLQIEISA-N
• SMILES： S(C)(C1=CC=CC(=C1)[C@H](CCN)O)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.8Ų

Additional information on (1S)-3-amino-1-(3-methanesulfonylphenyl)propan-1-ol

Comprehensive Overview of (1S)-3-amino-1-(3-methanesulfonylphenyl)propan-1-ol (CAS No. 2227693-37-8): Properties, Applications, and Research Insights

The compound (1S)-3-amino-1-(3-methanesulfonylphenyl)propan-1-ol (CAS No. 2227693-37-8) is a chiral amino alcohol derivative with a methanesulfonylphenyl moiety, which has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the propan-1-ol backbone and amino functional group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with current trends in precision medicine.

In recent years, the demand for chiral building blocks like (1S)-3-amino-1-(3-methanesulfonylphenyl)propan-1-ol has surged due to their role in asymmetric synthesis. The compound’s stereospecificity is critical for developing enantiomerically pure drugs, a hot topic in green chemistry and sustainable pharmaceutical manufacturing. Its CAS No. 2227693-37-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis studies.

From a synthetic perspective, the methanesulfonyl group in this compound enhances its solubility and reactivity, facilitating its use in cross-coupling reactions and bioconjugation. These properties are pivotal for designing prodrugs and targeted drug delivery systems, addressing modern challenges like drug resistance and bioavailability. The compound’s amino alcohol segment also aligns with the growing interest in multifunctional scaffolds for neurotherapeutics and anti-inflammatory agents.

Analytical studies of CAS No. 2227693-37-8 highlight its stability under physiological conditions, making it suitable for in vivo applications. Its logP and pKa values are often discussed in QSAR (Quantitative Structure-Activity Relationship) models, which are essential for predicting ADME (Absorption, Distribution, Metabolism, Excretion) profiles. This data is crucial for researchers focusing on AI-driven drug design and computational chemistry, two rapidly evolving fields.

In summary, (1S)-3-amino-1-(3-methanesulfonylphenyl)propan-1-ol represents a versatile and high-value compound in contemporary research. Its applications span from small-molecule therapeutics to material science, resonating with global efforts to advance personalized medicine and biodegradable materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.